Cas no 1806570-03-5 (2-Amino-6-bromomethyl-7-iodo-1H-benzimidazole)

• Product Name: 2-Amino-6-bromomethyl-7-iodo-1H-benzimidazole
• CAS No: 1806570-03-5
• MF: C₈H₇BrIN₃
• MW: 351.969752550125
• CID: 4816217
• Update Time: 2025-10-21

2-Amino-6-bromomethyl-7-iodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromomethyl-7-iodo-1H-benzimidazole

• Inchi： 1S/C8H7BrIN3/c9-3-4-1-2-5-7(6(4)10)13-8(11)12-5/h1-2H,3H2,(H3,11,12,13)
• InChI Key： KYLWBTXTPOPRRE-UHFFFAOYSA-N
• SMILES： IC1=C(CBr)C=CC2=C1N=C(N)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7

Additional information on 2-Amino-6-bromomethyl-7-iodo-1H-benzimidazole

Introduction to 2-Amino-6-bromomethyl-7-iodo-1H-benzimidazole (CAS No. 1806570-03-5)

2-Amino-6-bromomethyl-7-iodo-1H-benzimidazole, identified by the CAS number 1806570-03-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole class, a scaffold known for its broad biological activity and utility in drug development. The presence of both amino and iodine substituents, along with a bromomethyl group, makes it a versatile intermediate for synthesizing more complex molecules with potential therapeutic applications.

The benzimidazole core is a privileged structure in medicinal chemistry, widely recognized for its role in various pharmacological targets, including enzymes and receptors. The specific arrangement of functional groups in 2-Amino-6-bromomethyl-7-iodo-1H-benzimidazole enhances its reactivity, making it a valuable building block for further derivatization. Researchers have leveraged this compound to explore novel analogs with enhanced binding affinity and selectivity, which are crucial for developing next-generation drugs.

In recent years, there has been a surge in the exploration of benzimidazole derivatives as potential therapeutic agents. Studies have highlighted their efficacy in modulating biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The bromomethyl and iodine substituents in 2-Amino-6-bromomethyl-7-iodo-1H-benzimidazole provide handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are instrumental in constructing biaryl structures, which are prevalent in many bioactive molecules.

One of the most compelling aspects of this compound is its potential in oncology research. Benzimidazole derivatives have demonstrated promising results as kinase inhibitors and antitumor agents. The amino group at position 2 allows for further derivatization into amides or ureas, which can be tailored to target specific protein-protein interactions relevant to cancer progression. Additionally, the iodine atom at position 7 serves as an excellent handle for positron emission tomography (PET) imaging probes, enabling non-invasive monitoring of drug activity in vivo.

The synthesis of 2-Amino-6-bromomethyl-7-iodo-1H-benzimidazole involves multi-step organic transformations that highlight the compound's synthetic utility. The bromomethyl group at position 6 can be readily converted into other functional groups, such as alcohols or ethers, through nucleophilic substitution reactions. Similarly, the iodine atom at position 7 can be displaced by other halogens or heteroatoms using metal-catalyzed reactions. These attributes make it a cornerstone intermediate in the development of libraries of benzimidazole-based compounds for high-throughput screening.

Recent advancements in computational chemistry have further accelerated the design and optimization of benzimidazole derivatives like 2-Amino-6-bromomethyl-7-iodo-1H-benzimidazole. Molecular modeling studies have revealed insights into how different substituents influence the binding affinity and selectivity of these compounds towards biological targets. These computational approaches have guided the synthesis of novel analogs with improved pharmacokinetic profiles, reducing off-target effects and enhancing therapeutic efficacy.

The versatility of 2-Amino-6-bromomethyl-7-iodo-1H-benzimidazole extends beyond pharmaceutical applications. It has also been explored in materials science, particularly in the development of organic electronic materials such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The conjugated system inherent to benzimidazole derivatives contributes to their optoelectronic properties, making them suitable candidates for use in advanced technological applications.

In conclusion, 2-Amino-6-bromomethyl-7-iodo-1H-benzimidazole (CAS No. 1806570-03-5) represents a fascinating compound with diverse potential applications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play a pivotal role in the discovery and development of innovative therapeutic agents.